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Compound of Interest

Compound Name:
n-Benzyl-2,2-

dimethoxyethanamine

Cat. No.: B1267077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for n-
Benzyl-2,2-dimethoxyethanamine (CAS No. 54879-88-8). The information is intended to

support laboratory research and drug development activities by promoting safe practices and

ensuring personnel safety.

Chemical and Physical Properties
n-Benzyl-2,2-dimethoxyethanamine is a colorless liquid utilized as an intermediate in the

synthesis of various compounds, notably in the preparation of guanidylimidazole and

guanidylimidazoline derivatives with potential antimalarial properties.[1][2][3] A summary of its

key physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 54879-88-8 [1][4]

Molecular Formula C₁₁H₁₇NO₂ [1][4]

Molecular Weight 195.26 g/mol [1][4]

Appearance Colorless Liquid [4]

Boiling Point 257.7 °C at 760 mmHg [1]

Flash Point 105.8 °C [1]

Density 1.008 g/cm³ [1]

Storage Temperature
Room temperature; 2-8°C for

long-term storage
[2][4]

Hazard Identification and Classification
While comprehensive toxicological data is not readily available, n-Benzyl-2,2-
dimethoxyethanamine is classified with the following hazard statements according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Acute toxicity, Oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

The exclamation mark pictogram is associated with these hazards.[5]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling n-Benzyl-2,2-
dimethoxyethanamine to minimize exposure and ensure a safe laboratory environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lookchem.com/404.htm
https://chemicea.com/chem_enq/api/viewmsds/27352
https://www.lookchem.com/404.htm
https://chemicea.com/chem_enq/api/viewmsds/27352
https://www.lookchem.com/404.htm
https://chemicea.com/chem_enq/api/viewmsds/27352
https://chemicea.com/chem_enq/api/viewmsds/27352
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.pharmaffiliates.com/en/54879-88-8-n-benzyl-2-2-dimethoxyethanamine-pa160421005.html
https://chemicea.com/chem_enq/api/viewmsds/27352
https://www.benchchem.com/product/b1267077?utm_src=pdf-body
https://www.benchchem.com/product/b1267077?utm_src=pdf-body
https://www.ottokemi.com/building-blocks/nbenzyl22dimethoxyethanamine-b-2647.aspx
https://www.benchchem.com/product/b1267077?utm_src=pdf-body
https://www.benchchem.com/product/b1267077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive set of PPE must be worn at all times when working with this compound.

PPE Type Specification

Eye Protection Safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

A self-contained breathing apparatus should be

used when handling large quantities or in poorly

ventilated areas.[4]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to

avoid the generation and inhalation of vapors or aerosols.[4]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[6] It can be stored at room

temperature for short periods, with refrigeration at 2-8°C recommended for longer-term

storage.[2][4]

Incompatible Materials
Keep away from strong oxidizing agents and strong acids.[6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide artificial respiration or oxygen.

Seek immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

Seek medical attention.[4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4] If contact

lenses are worn, remove them if possible.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[4][6]

Fire-Fighting Measures
Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish fires.[4]

Firefighters should wear self-contained breathing apparatus and full protective gear.[6]

Accidental Release Measures
In case of a spill, evacuate the area and ensure adequate ventilation.[4] Absorb the spill with an

inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[6]

Do not allow the product to enter drains.[4]

Experimental Workflow and Logical Relationships
The following diagrams illustrate key workflows and logical relationships relevant to the

handling and use of n-Benzyl-2,2-dimethoxyethanamine.
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Preparation and Handling
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Caption: Standard Laboratory Workflow for using n-Benzyl-2,2-dimethoxyethanamine.
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Caption: Spill Response Protocol for n-Benzyl-2,2-dimethoxyethanamine.
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Toxicological Information
Detailed toxicological studies for n-Benzyl-2,2-dimethoxyethanamine are not widely available

in the public domain. The Material Safety Data Sheet indicates that the LD50/LC50 data is not

available.[4] Therefore, it is imperative to handle this compound with the utmost care, assuming

it to be potentially toxic.

Disposal Considerations
All waste materials contaminated with n-Benzyl-2,2-dimethoxyethanamine should be treated

as hazardous waste.[6] Dispose of the waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain.[4]

Conclusion
n-Benzyl-2,2-dimethoxyethanamine is a valuable research chemical that requires careful

handling due to its potential hazards. By adhering to the safety protocols outlined in this guide,

researchers and drug development professionals can minimize risks and ensure a safe working

environment. The lack of comprehensive toxicological data underscores the importance of a

cautious and well-informed approach to its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of n-
Benzyl-2,2-dimethoxyethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-and-handling
https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-and-handling
https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-and-handling
https://www.benchchem.com/product/b1267077#n-benzyl-2-2-dimethoxyethanamine-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

